N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H18N2O3S/c1-23-15-7-9-16(10-8-15)24-13-18(22)21-19-20-12-17(25-19)11-14-5-3-2-4-6-14/h2-10,12H,11,13H2,1H3,(H,20,21,22)
• InChI Key: CHRUBACZBJLHEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=NC=C(S2)CC3=CC=CC=C3
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide, also known as BTA-EG6, is a synthetic compound that has recently gained attention in the field of medicinal chemistry. BTA-EG6 is a member of the thiazole family and has been shown to possess various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are essential for cancer cell survival and proliferation. N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the activity of several key enzymes involved in these pathways, including Akt, mTOR, and ERK.
Biochemical and Physiological Effects:
N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has been shown to have various biochemical and physiological effects. In addition to its anti-tumor activity, N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has been shown to possess anti-inflammatory and anti-oxidant properties. N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has also been shown to improve insulin sensitivity and glucose metabolism, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide is its relatively simple synthesis and low cost, making it a viable candidate for large-scale production. However, N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide and its potential side effects.

Future Directions

There are several potential future directions for the research and development of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide. One area of interest is the use of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide in combination with other anti-cancer drugs to enhance their efficacy. Another potential future direction is the development of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide derivatives with improved solubility and pharmacokinetic properties. Finally, further studies are needed to fully understand the potential applications of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide in the treatment of other diseases, such as diabetes and inflammation.

Synthesis Methods

The synthesis of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide involves the reaction of 2-(4-methoxyphenoxy)acetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-benzyl-2-mercaptobenzothiazole to form the desired product, N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide. The synthesis of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide is a relatively simple and efficient process, making it a viable target for large-scale production.

Scientific Research Applications

N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential use in the treatment of various diseases. One of the most promising applications of N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide is in the field of cancer therapy. Studies have shown that N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has potent anti-tumor activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.